Cas no 2138565-31-6 (1-(2-methoxyethoxy)-1H-1,2,3-triazole-5-carboxylic acid)

• Product Name: 1-(2-methoxyethoxy)-1H-1,2,3-triazole-5-carboxylic acid
• CAS No: 2138565-31-6
• MF: C₆H₉N₃O₄
• MW: 187.153361082077
• CID: 6082300
• PubChem ID: 165492628
• Update Time: 2025-05-20

1-(2-methoxyethoxy)-1H-1,2,3-triazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1153569
• 1-(2-methoxyethoxy)-1H-1,2,3-triazole-5-carboxylic acid
• 2138565-31-6

• Inchi： 1S/C6H9N3O4/c1-12-2-3-13-9-5(6(10)11)4-7-8-9/h4H,2-3H2,1H3,(H,10,11)
• InChI Key： PSGLQALTGVQEAR-UHFFFAOYSA-N
• SMILES： O(CCOC)N1C(C(=O)O)=CN=N1

Computed Properties

• Exact Mass: 187.05930578g/mol
• Monoisotopic Mass: 187.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 86.5Ų

Additional information on 1-(2-methoxyethoxy)-1H-1,2,3-triazole-5-carboxylic acid

Introduction to 1-(2-methoxyethoxy)-1H-1,2,3-triazole-5-carboxylic acid (CAS No. 2138565-31-6)

The compound 1-(2-methoxyethoxy)-1H-1,2,3-triazole-5-carboxylic acid, identified by its CAS number 2138565-31-6, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class, a structural motif renowned for its broad spectrum of biological activities. The presence of a methoxyethoxy side chain and a carboxylic acid functional group at the 5-position of the triazole ring introduces unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, facilitating its incorporation into various biochemical assays and preclinical studies. The 1-(2-methoxyethoxy)-1H-1,2,3-triazole-5-carboxylic acid structure exhibits remarkable stability under physiological conditions, which is a critical factor for its potential application in therapeutic agents. Its solubility profile and metabolic behavior have been thoroughly investigated, providing valuable insights into its pharmacokinetic properties.

In the realm of medicinal chemistry, the triazole core is well-documented for its ability to interact with biological targets such as enzymes and receptors. The carboxylic acid moiety further enhances its versatility by allowing conjugation with other pharmacophores or serving as a hydrogen bond acceptor. These features make 1-(2-methoxyethoxy)-1H-1,2,3-triazole-5-carboxylic acid an attractive scaffold for designing novel molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential role in modulating inflammatory pathways. Emerging research suggests that derivatives of triazole compounds can exhibit anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). The methoxyethoxy group may contribute to the compound's ability to penetrate biological membranes, thereby improving its bioavailability. This has prompted investigations into its efficacy in models of chronic inflammation and autoimmune diseases.

The synthesis of 1-(2-methoxyethoxy)-1H-1,2,3-triazole-5-carboxylic acid involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the methoxyethoxy group and cyclization processes to form the triazole ring. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired carbon-carbon bonds with high precision. These synthetic strategies not only showcase the versatility of transition metal catalysis but also contribute to the scalability of production.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 1-(2-methoxyethoxy)-1H-1,2,3-triazole-5-carboxylic acid with biological targets. Docking simulations have revealed that this compound can bind to protein pockets with high affinity, suggesting its potential as an inhibitor or modulator of specific enzymatic activities. Furthermore, quantum mechanical calculations have provided insights into its electronic structure and reactivity, which are essential for optimizing its pharmacological properties.

The pharmacological profile of 1-(2-methoxyethoxy)-1H-1,2,3-triazole-5-carboxylic acid has been evaluated in several preclinical models. Initial studies indicate that it exhibits dose-dependent effects on inflammatory markers without significant off-target toxicity. This makes it a promising candidate for further development into a therapeutic agent. Additionally, its ability to cross the blood-brain barrier has been observed in animal models, raising possibilities for treating central nervous system disorders.

In conclusion, 1-(2-methoxyethoxy)-1H-1,2,3-triazole-5-carboxylic acid (CAS No. 2138565-31-6) represents a fascinating molecule with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activity position it as a valuable asset in the quest for novel therapeutic interventions. As research continues to uncover new derivatives and applications, this compound is poised to play a pivotal role in advancing drug discovery efforts across multiple therapeutic areas.